Cas no 2126177-33-9 (4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride)

• Product Name: 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride
• CAS No: 2126177-33-9
• MF: C₈H₁₈ClNO₃
• MW: 211.686421871185
• CID: 4639365
• Update Time: 2025-10-07

4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride
• BKD17733
• 4-(2-hydroxyethoxymethyl)piperidin-4-ol;hydrochloride

• Inchi： 1S/C8H17NO3.ClH/c10-5-6-12-7-8(11)1-3-9-4-2-8;/h9-11H,1-7H2;1H
• InChI Key： WMEBPEJQXUQFKU-UHFFFAOYSA-N
• SMILES： Cl.OC1(COCCO)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 124
• Topological Polar Surface Area: 61.7

Additional information on 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride

Introduction to 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol Hydrochloride (CAS No. 2126177-33-9)

4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride, identified by its CAS number 2126177-33-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, which is well-documented for its versatile applications in medicinal chemistry due to its unique structural and pharmacological properties.

The molecular structure of 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride incorporates a piperidine ring substituted with a hydroxyethoxy methyl group at the 4-position and a hydrochloride salt form, enhancing its solubility and bioavailability. This structural configuration makes it a promising candidate for various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

In recent years, there has been growing interest in piperidine derivatives due to their potential as scaffolds for developing novel therapeutic agents. The presence of both hydroxyl and alkoxymethyl groups in the molecule suggests multiple sites for interaction with biological targets, making it a valuable compound for structure-activity relationship (SAR) studies. Furthermore, the hydrochloride salt form improves the compound's pharmacokinetic properties, facilitating its absorption and distribution within the body.

One of the most compelling aspects of 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride is its potential application in the treatment of neurological disorders. Preclinical studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The piperidine ring, in particular, is known to interact with a variety of CNS targets, including dopamine receptors and serotonin transporters.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the binding affinity and efficacy of 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride towards specific biological targets. These computational studies have suggested that the compound may possess potent activity against certain enzymes implicated in inflammation and oxidative stress, which are key pathological mechanisms in various neurological conditions.

The synthesis of 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a piperidine precursor, followed by the introduction of the hydroxyethoxy methyl group via nucleophilic substitution or other suitable coupling reactions. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

In terms of pharmacological evaluation, 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride has been subjected to various in vitro and in vivo assays to assess its biological activity. Initial results have shown promising effects on models of CNS disorders, including reduced inflammation and improved neuronal survival. These findings have prompted further investigation into its potential as a lead compound for drug development.

The regulatory landscape for pharmaceutical compounds like 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride is stringent, requiring thorough characterization and testing before clinical trials can commence. Researchers must adhere to Good Manufacturing Practices (GMP) during synthesis and purification, and comprehensive toxicological studies are essential to evaluate safety profiles. The compound's potential as a therapeutic agent hinges on demonstrating both efficacy and an acceptable risk-benefit ratio.

The future directions for research on 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties through structural modifications. Additionally, investigating its potential interactions with other therapeutic agents could lead to combination therapies that enhance treatment outcomes for neurological disorders.

In conclusion, 4-[(2-Hydroxyethoxy)methyl]piperidin-4-ol hydrochloride (CAS No. 2126177-33-9) represents a significant advancement in pharmaceutical chemistry with promising applications in neuropharmacology. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in developing innovative treatments for neurological conditions.